Cas no 2227879-22-1 ((1R)-3-amino-1-(6-fluoropyridin-3-yl)propan-1-ol)

(1R)-3-Amino-1-(6-fluoropyridin-3-yl)propan-1-ol is a chiral amino alcohol derivative featuring a fluoropyridine moiety, which enhances its potential as a key intermediate in pharmaceutical synthesis. The stereospecific (1R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and drug development. The presence of the 6-fluoropyridin-3-yl group contributes to improved metabolic stability and binding affinity in bioactive molecules. Its primary amine and hydroxyl functional groups offer versatile reactivity for further derivatization, enabling applications in the preparation of receptor-targeting compounds. This compound is particularly useful in medicinal chemistry for the development of CNS-active agents and enzyme inhibitors. Proper handling under controlled conditions is recommended due to its reactive nature.

(1R)-3-amino-1-(6-fluoropyridin-3-yl)propan-1-ol structure

2227879-22-1 structure

Product Name:(1R)-3-amino-1-(6-fluoropyridin-3-yl)propan-1-ol

CAS No:2227879-22-1

MF:C₈H₁₁FN₂O

MW:170.184145212173

CID:6585899

PubChem ID:165765579

Update Time:2025-10-19

(1R)-3-amino-1-(6-fluoropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1R)-3-amino-1-(6-fluoropyridin-3-yl)propan-1-ol
- 2227879-22-1
- EN300-1796199
- Inchi： 1S/C8H11FN2O/c9-8-2-1-6(5-11-8)7(12)3-4-10/h1-2,5,7,12H,3-4,10H2/t7-/m1/s1
- InChI Key： FSJRLTRFHNJOEN-SSDOTTSWSA-N
- SMILES： FC1=CC=C(C=N1)[C@@H](CCN)O

Computed Properties

Exact Mass: 170.08554114g/mol
Monoisotopic Mass: 170.08554114g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 59.1Å²

(1R)-3-amino-1-(6-fluoropyridin-3-yl)propan-1-ol Pricemore >>

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Enamine	EN300-1796199-0.05g	(1R)-3-amino-1-(6-fluoropyridin-3-yl)propan-1-ol	2227879-22-1	0.05g	$1608.0	2023-09-19
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Enamine	EN300-1796199-1.0g	(1R)-3-amino-1-(6-fluoropyridin-3-yl)propan-1-ol	2227879-22-1	1g	$1915.0	2023-06-02
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